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Compound of Interest

Compound Name: Eberconazole nitrate

Cat. No.: B1671036 Get Quote

An In-depth Technical Guide to the Solubility
and Stability of Eberconazole Nitrate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility and stability

characteristics of eberconazole nitrate, a broad-spectrum imidazole derivative antifungal

agent. The information presented herein is intended to support research, formulation

development, and analytical method development for this active pharmaceutical ingredient

(API).

Physicochemical Properties
Eberconazole nitrate is the nitrate salt of eberconazole. The salt form generally offers

improved water solubility and stability compared to the free base.[1] It is classified as a

Biopharmaceutics Classification System (BCS) Class II drug, characterized by low aqueous

solubility and high permeability.

Solubility Profile
Eberconazole nitrate exhibits a range of solubilities in various solvents, a critical consideration

for the development of diverse dosage forms. While it is practically insoluble in water, it

demonstrates good solubility in several organic solvents.
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Qualitative Solubility
Eberconazole nitrate has been reported to be soluble in methanol, ethanol, acetonitrile, and

dimethyl sulfoxide (DMSO).[2][3] It is also described as being soluble in 0.1 N hydrochloric acid

and phosphate buffer at pH 6.8, and slightly soluble in water.[3][4]

Quantitative Solubility Data
The following tables summarize the available quantitative solubility data for eberconazole
nitrate in various solvents, oils, and surfactants.

Table 1: Solubility in Organic Solvents and Formulations

Solvent/Formu
lation

Concentration
Temperature
(°C)

Notes Reference

Dimethyl

sulfoxide

(DMSO)

~250 mg/mL Not Specified

Ultrasonic

assistance may

be needed.

10% DMSO,

40% PEG300,

5% Tween-80,

45% Saline

≥ 2.08 mg/mL Not Specified

Saturation

unknown; clear

solution.

10% DMSO,

90% (20% SBE-

β-CD in Saline)

≥ 2.08 mg/mL Not Specified

Saturation

unknown; clear

solution.

10% DMSO,

90% Corn Oil
≥ 2.08 mg/mL Not Specified

Saturation

unknown; clear

solution.

Table 2: Solubility in Oils

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 11 Tech Support

https://www.benchchem.com/product/b1671036?utm_src=pdf-body
https://www.researchgate.net/figure/EVALUATION-OF-ACCURACY-EBERCONAZOLE-NITRATE-AND-MOMETASONE-FUROATE_tbl5_253649118
https://www.jchr.org/index.php/JCHR/article/download/1634/1217/2977
https://www.jchr.org/index.php/JCHR/article/download/1634/1217/2977
https://www.jetir.org/papers/JETIR2208406.pdf
https://www.benchchem.com/product/b1671036?utm_src=pdf-body
https://www.benchchem.com/product/b1671036?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1671036?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Oil Solubility (mg/mL) Temperature (°C) Reference

Almond Oil 25.67 40±0.5

Isopropyl Myristate 21.06 40±0.5

Oleic Acid 10.5 40±0.5

Castor Oil 9.61 40±0.5

Liquid Paraffin 8.94 40±0.5

Capmul MCM
Highest among tested

oils
30

Table 3: Solubility in Surfactants and Co-surfactants

Surfactant/Co-
surfactant

Solubility (mg/mL) Temperature (°C) Reference

Propylene Glycol 36.05 40±0.5

Tween 80 35.64 40±0.5

Span 80 29.16 40±0.5

Tween 20 27.15 40±0.5

Span 20 4.56 40±0.5

Stability Profile
Eberconazole nitrate is susceptible to degradation under various stress conditions, including

hydrolysis, oxidation, heat, and light. Understanding these degradation pathways is crucial for

developing stable pharmaceutical formulations and establishing appropriate storage conditions.

Forced Degradation Studies
Forced degradation studies have demonstrated that eberconazole nitrate degrades under

acidic, basic, oxidative, thermal, and photolytic conditions. The degradation has been observed

to follow pseudo-first-order kinetics.
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Table 4: Summary of Forced Degradation Conditions and Observations

Stress
Condition

Reagent/Para
meters

Duration Observations Reference

Acid Hydrolysis 0.1 N HCl 3 hours
Significant

degradation

Base Hydrolysis 0.1 N NaOH 30 minutes
Significant

degradation

Oxidation 3% H₂O₂ 3 hours
Significant

degradation

Thermal 80°C (Dry Heat) 5 hours

Significant

degradation,

formation of a

hydroxy

derivative.

Photolytic (UV) 200 watt h/m² Not Specified
Significant

degradation

Photolytic

(Sunlight)

1.2 Million Lux

hours
Not Specified

Significant

degradation,

formation of an

unknown

degradant.

Degradation Kinetics
A study on the degradation kinetics of eberconazole nitrate revealed the following half-life (t₁/

₂) and time to 90% potency (t₉₀) under various stress conditions.

Table 5: Degradation Kinetic Parameters

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 11 Tech Support

https://www.benchchem.com/product/b1671036?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1671036?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Stress
Condition

Rate Constant
(k)

t₁/₂ (days) t₉₀ (days) Reference

Oxidative (10%

H₂O₂)
Not Specified 10.86 1.65

Alkaline

Hydrolysis (2 N

NaOH)

Not Specified 198.99 30.24

Note: Specific rate constants were not provided in the cited abstract.

Experimental Protocols
This section details the methodologies for key experiments related to the solubility and stability

of eberconazole nitrate.

Solubility Determination (Shake-Flask Method)
The shake-flask method is a common and reliable technique for determining the equilibrium

solubility of a compound.

Protocol:

Add an excess amount of eberconazole nitrate to a known volume of the selected solvent

in a sealed flask.

Agitate the flask at a constant temperature (e.g., 25°C or 37°C) for a predetermined period

(e.g., 24, 48, or 72 hours) to ensure equilibrium is reached.

After equilibration, cease agitation and allow the undissolved particles to settle.

Carefully withdraw a sample from the supernatant, ensuring no solid particles are

transferred. Filtration through a 0.45 µm filter is recommended.

Dilute the filtrate with a suitable solvent.
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Quantify the concentration of eberconazole nitrate in the diluted sample using a validated

analytical method, such as UV-Vis spectrophotometry or High-Performance Liquid

Chromatography (HPLC).
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Workflow for Shake-Flask Solubility Determination

Preparation

Sampling

Analysis

Add excess Eberconazole Nitrate to solvent

Agitate at constant temperature

Allow undissolved solid to settle

Withdraw and filter supernatant

Dilute the filtrate

Quantify concentration by UV-Vis or HPLC

end

Solubility value
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Workflow for Forced Degradation Study

Stress Conditions

Analysis

Acid Hydrolysis
(0.1N HCl, 50°C)

Inject into Stability-Indicating
HPLC System

Base Hydrolysis
(0.1N NaOH, 25°C)

Oxidation
(3% H₂O₂)

Thermal
(80°C)

Photolytic
(UV/Sunlight)

Analyze Chromatograms for
Degradation Products

Assess Peak Purity
with PDA Detector

end

Stability Profile

Prepare Eberconazole
Nitrate Solution
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Logical Flow of Stability Testing

Method Development & Validation

Degradation Profile

Formal Stability Study

Develop Stability-Indicating
Analytical Method (e.g., HPLC)

Validate Method as per
ICH Guidelines

Perform Forced
Degradation Studies

Identify and Characterize
Degradation Products

Conduct Long-Term and
Accelerated Stability Studies

Analyze Samples at
Specified Time Points

end

Establish Shelf-Life
and Storage Conditions
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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